Cas no 7160-08-9 (Propanamide, N-(4-bromophenyl)-2-methyl-)

• Product Name: Propanamide, N-(4-bromophenyl)-2-methyl-
• CAS No: 7160-08-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD00774531
• CID: 976607
• PubChem ID: 532135
• Update Time: 2025-04-19

Propanamide, N-(4-bromophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-methylpropanamide
• N-(4-BROMOPHENYL)-2-METHYL-PROPANAMIDE
• AC1LBA4W
• CTK2G2539
• Isobuttersaeure-(4-brom-anilid)
• isobutyric acid-(4-bromo-anilide)
• N-(4-bromophenyl)isobutyramide
• N-(4-Bromo-phenyl)-isobutyramide
• Propanamide, N-(4-bromophenyl)-2-methyl-
• ST061372
• AVQYIQZFJLEKGK-UHFFFAOYSA-N
• HMS1681G14
• STK038455
• BAS 00628643
• N~1~-(4-bromophenyl)-2-methylpropanamide
• 7160-08-9
• AS-63044
• SCHEMBL12805040
• AKOS000182466
• CS-0313430
• DTXSID40336310
• MFCD00774531
• A12789

• MDL： MFCD00774531
• Inchi： 1S/C10H12BrNO/c1-7(2)10(13)12-9-5-3-8(11)4-6-9/h3-7H,1-2H3,(H,12,13)
• InChI Key： AVQYIQZFJLEKGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C(C)C)=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.406
• Boiling Point: 364°C at 760 mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.582
• PSA: 29.10000
• LogP: 3.11660
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Propanamide, N-(4-bromophenyl)-2-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)